Cas no 918803-96-0 ((2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile)
918803-96-0 structure
Product Name:(2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile
CAS No:918803-96-0
MF:C11H13NO2S
MW:223.29142165184
CID:770731
Update Time:2023-08-03
(2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, 2-[(2,4,6-trimethylphenyl)sulfonyl]-
- 2-(2,4,6-trimethylphenyl)sulfonylacetonitrile
- STL134799
- [(2,4,6-trimethylphenyl)sulfonyl]acetonitrile
- (2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile
-
- Inchi: 1S/C11H13NO2S/c1-8-6-9(2)11(10(3)7-8)15(13,14)5-4-12/h6-7H,5H2,1-3H3
- InChI Key: LDKITTFGGLFMDQ-UHFFFAOYSA-N
- SMILES: S(CC#N)(C1C(C)=CC(C)=CC=1C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 348
- Topological Polar Surface Area: 66.3
(2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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